4-isocyanatothiolan-2-one
Overview
Description
4-isocyanatothiolan-2-one, also known as 4-isocyanatodihydrothiophen-2 (3H)-one, is a chemical compound with the CAS Number: 2649016-76-0 . It has a molecular weight of 143.17 .
Molecular Structure Analysis
The InChI code for 4-isocyanatothiolan-2-one is 1S/C5H5NO2S/c7-3-6-4-1-5(8)9-2-4/h4H,1-2H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-isocyanatothiolan-2-one can be achieved through a multistep process involving the reaction of various starting materials.", "Starting Materials": [ "2-chloroacetyl chloride", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "phosphorus pentoxide", "acetic anhydride", "toluene", "triethylamine", "phosphorus oxychloride" ], "Reaction": [ "The first step involves the reaction of 2-chloroacetyl chloride with thiourea in the presence of sodium hydroxide to form 2-chloroacetylthiourea.", "The resulting product is then treated with hydrochloric acid to obtain 2-chloroacetylthiourea hydrochloride.", "The hydrochloride salt is then reacted with sodium bicarbonate to liberate the free base.", "The free base is then treated with phosphorus pentoxide to form 4-isothiocyanatothiazole.", "The isothiocyanate group is then converted to an isocyanate group by reaction with acetic anhydride and triethylamine.", "Finally, the isocyanate group is cyclized with phosphorus oxychloride in toluene to form 4-isocyanatothiolan-2-one." ] } | |
CAS RN |
2649016-76-0 |
Product Name |
4-isocyanatothiolan-2-one |
Molecular Formula |
C5H5NO2S |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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![tert-butyl N-[4-(aminomethyl)phenyl]-N-methylcarbamate](/img/structure/B6236412.png)